N-(2,3-dimethylcyclohexyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide

• IUPAC Name: N-(2,3-dimethylcyclohexyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
• InChI: InChI=1S/C19H26N4O2/c1-13-7-5-10-16(14(13)2)20-18(24)11-6-12-23-19(25)15-8-3-4-9-17(15)21-22-23/h3-4,8-9,13-14,16H,5-7,10-12H2,1-2H3,(H,20,24)
• InChI Key: FEMVNLRMDTXALF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1C)NC(=O)CCCN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

N-(2,3-dimethylcyclohexyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzotriazine derivatives, which have been found to have a wide range of biological activities.

Scientific Research Applications

Organic Synthesis and Methodologies

Efficient Synthesis Techniques : Research highlights an efficient synthesis method for N-substituted propanamides in aqueous medium, demonstrating the accessibility of starting materials, good yields, mild conditions, and eco-friendliness, which could be applicable to the synthesis of related compounds (Guolan Dou et al., 2011).

Cyanation of Heteroarenes : Direct transformation of DMF to -CN for the cyanation of indoles and benzofurans presents an alternative method for preparing aryl nitriles, limited to specific substrates but potentially relevant for modifying similar structures (S. Ding & N. Jiao, 2011).

Material Science and Biological Applications

Structural Classes of Organotin Compounds : New structural classes of organotin compounds offer insights into the design and synthesis of materials with specific properties, potentially relevant for applications in materials science and catalysis (R. R. Holmes et al., 1987).

Antimicrobial Activity : The synthesis and evaluation of compounds for antimicrobial activity suggest a pathway for designing new molecules with potential pharmacological applications. This includes investigating the structure-activity relationships to enhance antimicrobial efficacy (M. Ghorab et al., 2017).

Analytical and Environmental Studies

Gas Chromatography in Extractive Separation : The use of complex solvents for extractive separation of hydrocarbon mixtures indicates the importance of analytical methods in chemical research, including the purification and analysis of compounds for environmental and industrial applications (Zhang Jianyu, 2013).